4-(2-Chloroethyl)-1,2,4-triazolidine-3,5-dione

• CAS RN: 78409-65-1
• Molecular Formula: C4H6ClN3O2
• Molecular Weight: 163.56 g/mol
• IUPAC Name: 4-(2-chloroethyl)-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C4H6ClN3O2/c5-1-2-8-3(9)6-7-4(8)10/h1-2H2,(H,6,9)(H,7,10)
• InChI Key: FHWMMOTZRWHDEP-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)N1C(=O)NNC1=O

Description

4-(2-Chloroethyl)-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C4H6ClN3O2 and its molecular weight is 163.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

23.9 g (0.114 mol) of 4-(2-chloroethyl)-1-ethoxycarbonyl-semicarbazide and 57 ml (0.228 mol) of 4-M potassium hydroxide solution were stirred together at room temperature for 2 hours. The mixture was diluted with 100 ml of water, applied to an ion-exchange column (Dowex 50X-8, H+ form) and eluted with water. The eluate was evaporated in vacuo to give a colourless solid which was recrystallized from water to give 7.97 g (43%) of 4-(2-chloroethyl)-1,2,4-triazolidine-3,5-dione of melting point 192°-193° C.